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Compound of Interest

Compound Name: Ammoniumchromat

Cat. No.: B12040523 Get Quote

Ammonium chromate is a hazardous chemical that requires careful handling and disposal to

ensure the safety of laboratory personnel and to prevent environmental contamination. As an

oxidizing solid, a known carcinogen, and a substance highly toxic to aquatic life, it is imperative

to follow stringent disposal protocols.[1][2] This guide provides a comprehensive, step-by-step

procedure for the proper management and disposal of ammonium chromate waste in a

research and development setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with ammonium chromate and to take the necessary safety precautions.

Hazard Identification: Ammonium chromate is classified as an oxidizing solid, a skin and

respiratory sensitizer, a corrosive, and a carcinogen.[1][2][3] It is assigned the RCRA waste

code D007 for chromium.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

ammonium chromate. This includes, but is not limited to, chemical-resistant gloves,

protective clothing, and eye/face protection.[1][2] In cases of inadequate ventilation or when

dealing with dust, respiratory protection is mandatory.[1][3]

Work Area: Handle ammonium chromate in a well-ventilated area, preferably within a

chemical fume hood.[1][4] An emergency eyewash station and safety shower should be

readily accessible.[5]
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Step-by-Step Disposal Procedure
The disposal of ammonium chromate must be carried out in compliance with all federal, state,

and local regulations.[1] Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[2][6]

Step 1: Waste Collection and Segregation

Carefully collect all ammonium chromate waste, including residues, contaminated materials

(e.g., weighing boats, filter paper), and spilled material.

For small spills, ventilate the area and carefully wipe up the material.[1] For larger spills,

collect the powdered material in a safe manner, such as with an electrically protected

vacuum cleaner or by wet-brushing, to avoid generating dust.[2][3][5]

Place the collected waste into a designated, clearly labeled, and sealed hazardous waste

container.[5] The container must be compatible with the chemical and in good condition.[7]

Step 2: Waste Container Labeling and Storage

Label the hazardous waste container with "Hazardous Waste," the full chemical name

"Ammonium Chromate," and any other information required by your institution's

environmental health and safety (EHS) department.

Store the sealed container in a designated and secure hazardous waste accumulation area

within the laboratory.[7]

Ensure that the storage area is cool, dry, and away from combustible materials, organic

materials, and strong acids.[1][5]

Step 3: Arrange for Professional Disposal

Contact your institution's EHS department or a licensed professional hazardous waste

disposal company to arrange for the pickup and disposal of the ammonium chromate waste.

[2][3][5]

Provide the waste disposal service with accurate information about the waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://archpdfs.lps.org/Chemicals/Ammonium%20Chromate.pdf
https://www.cdhfinechemical.com/images/product/msds/140_1607143695_AmmoniumChromate-CASNO-7788-98-9-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Ammonium%20chromate_0711_4.0.pdf
https://archpdfs.lps.org/Chemicals/Ammonium%20Chromate.pdf
https://www.cdhfinechemical.com/images/product/msds/140_1607143695_AmmoniumChromate-CASNO-7788-98-9-MSDS.pdf
https://caterchem.com/wp-content/uploads/2016/11/Ammonium-chromate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0095.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0095.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://archpdfs.lps.org/Chemicals/Ammonium%20Chromate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0095.pdf
https://www.cdhfinechemical.com/images/product/msds/140_1607143695_AmmoniumChromate-CASNO-7788-98-9-MSDS.pdf
https://caterchem.com/wp-content/uploads/2016/11/Ammonium-chromate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0095.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12040523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The standard disposal method for ammonium chromate often involves incineration in a

specialized chemical incinerator equipped with an afterburner and scrubber.[2][3]

Step 4: Decontamination

Thoroughly decontaminate the area where the ammonium chromate was handled or spilled.

Wash the site with soap and water after the material has been collected.[1]

Clean or dispose of any contaminated PPE according to your institution's guidelines.

Contaminated clothing should be laundered by individuals who are aware of the hazards.[5]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative data related to the handling and disposal of

ammonium chromate.

Parameter Value Reference

RCRA Code D007 (Chromium) [1]

OSHA PEL (as Chromium VI) 0.005 mg/m³ [1]

ACGIH TLV (as Chromium VI) 0.05 mg/m³ [1]

UN Number
3085 (as Oxidizing solid,

corrosive, n.o.s.)
[3][4]

Ammonium Chromate Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ammonium

chromate waste.
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Caption: Workflow for the safe disposal of ammonium chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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